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This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to optimizing Topaz parameters for different cryo-

EM datasets. Find troubleshooting advice, frequently asked questions, and detailed

experimental protocols to enhance your particle picking workflows.

Troubleshooting Guides & FAQs
This section addresses common issues encountered during Topaz experiments in a question-

and-answer format.

Q1: My Topaz training is taking a very long time. What could be the cause?

A1: Prolonged training times are often due to the software utilizing CPUs instead of GPUs.

Ensure that your CUDA/GPU drivers are correctly configured and that Topaz is set to use the

GPU.[1][2] You can specify the GPU device to use during the process.[3]

Q2: Topaz is picking a lot of junk particles, such as ice contamination or carbon edges. How

can I prevent this?

A2: The quality of your training data is crucial. Topaz learns to pick what it is trained on.[1][2]

Curate Training Data: Manually inspect and curate your training particles to ensure they are

well-centered and free of junk.[2][4] It's better to have a smaller, high-quality training set than

a large, poorly curated one.[2]
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Denoise Micrographs: Manually pick from denoised micrographs to better visualize particles,

but train and extract from the raw micrographs.[1][2]

Refine Particle Coordinates: Use 2D classification to filter out poor quality particles from your

initial picks before using them to train a Topaz model.[4]

Q3: Topaz is missing a significant number of real particles. How can I improve recall?

A3: Several parameters can be adjusted to increase the number of picked particles:

Expected Number of Particles: This is a critical parameter. If you underestimate this value,

Topaz may not pick all the true particles. Try increasing this number. Cross-validation can be

used to optimize this parameter.[5][6]

Picking Threshold: Lowering the selection threshold during particle extraction will result in

more particles being picked.[2] However, be aware that this may also increase the number of

false positives.[4]

Number of Epochs: For some datasets, increasing the number of training epochs can lead to

a better model and improved particle picking.[5][6]

Q4: I'm working with a dataset of small/elongated/irregularly shaped particles. What

parameters should I focus on?

A4: For challenging datasets, consider the following adjustments:

Downsampling: For small particles, a lower downsampling factor (e.g., 4x) may be beneficial.

[1][2] For larger particles, a higher downsampling factor (e.g., 16x) can speed up processing.

[1][2]

Training Radius: A training radius of 1, 2, or 3 generally works well for various particle sizes.

[1][2]

Extraction Radius:

For elongated or irregularly shaped particles, setting the extraction radius to the longest

axis can help avoid picking overlapping particles.[1][2]
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Conversely, for densely packed, irregularly shaped particles, using the short axis for the

extraction radius might be more effective.[1][2]

Q5: How do I choose the optimal threshold for my final particle list?

A5: After particle extraction, the picks will have associated scores. You can use the topaz
precision_recall_curve command to visualize the precision-recall trade-off. This allows you to

select a score threshold that optimizes the F1 score or achieves a desired level of precision

and recall for your specific dataset.[7]

Quantitative Data Summary
While comprehensive benchmarking data is dataset-dependent, the following table

summarizes the general impact of key Topaz parameters on particle picking outcomes based

on user experiences and documentation.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://case.edu/medicine/ccmsb/CCMSB%20Topaz
https://semc.nysbc.org/wp-content/uploads/2020/09/Topaz-Workshop-outline.pdf
https://www.benchchem.com/product/b1169500?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6858545/
https://www.benchchem.com/product/b1169500?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter
Effect of Increasing
the Value

Effect of
Decreasing the
Value

Considerations

Downsampling Factor

Faster processing,

may lose details of

small particles.[1][2]

Slower processing,

better preservation of

high-resolution

features for small

particles.[1][2]

Typical values range

from 4 to 16. Adjust

based on particle size

and computational

resources.[1][2]

Expected Number of

Particles

Can increase recall

(picking more true

positives).[5]

May lead to missing

real particles.

A crucial parameter to

optimize, potentially

through cross-

validation.[5][6]

Number of Epochs

Can improve model

accuracy, especially

for complex datasets.

[5][6]

Faster training, but

may result in an

under-trained model.

Monitor the precision-

recall curve; training

should continue until

the performance

plateaus.[6]

Learning Rate

Faster convergence,

but risks overshooting

the optimal weights.

Slower convergence,

but can lead to a more

precise model.

A parameter that can

be optimized using the

Topaz Cross

Validation job in

CryoSPARC.[8]

Minibatch Size

Faster training

epochs, but may lead

to less stable training.

Slower training

epochs, but can

provide more stable

gradient estimates.

The number of

examples used in

each batch during

training.[8]

Extraction Radius

Prevents picking

overlapping particles,

especially for larger

particles.[1][2]

Can lead to multiple

picks for the same

particle.

Should be adjusted

based on the particle's

size and shape.[1][2]
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Picking Threshold
Increases precision

(fewer false positives).

Increases recall (more

true positives, but also

potentially more false

positives).[2]

The optimal threshold

can be determined

from the precision-

recall curve.[7]

Experimental Protocols
This section outlines a detailed methodology for a typical Topaz particle picking workflow.

Data Preprocessing
Denoising (Optional but Recommended): Denoise your micrographs using topaz denoise.

This is particularly helpful for improving the visibility of particles for manual picking.[1][2]

Downsampling: Downsample the micrographs to a pixel size of around 8 Å/pixel. This

speeds up processing and is generally sufficient for Topaz to identify particles.[9] Use a

lower factor for very small particles.[1][2]

Initial Particle Picking and Curation
Manual/Template Picking: Perform an initial round of particle picking on a representative

subset of your denoised micrographs (e.g., 10-100 micrographs).[1][2] This can be done

manually or with a template-based picker.

2D Classification: Use the initial picks to perform 2D classification to remove obvious junk

and select well-defined particle classes.[4]

Curate Coordinates: Use the particles from the good 2D classes as the initial training set for

Topaz. Ensure these particles are well-centered.

Topaz Model Training
Train the Model: Use the curated particle coordinates and the corresponding raw

micrographs to train a Topaz model using the topaz train command.

Parameter Optimization:

Start with a downsampling factor appropriate for your particle size.[1][2]
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Set the --expected-num-particles based on a visual estimate from your micrographs.

Use a --train-radius of 1, 2, or 3.[1][2]

Monitor the training progress. If the precision-recall curve has not plateaued, consider

increasing the --num-epochs.[6]

Particle Extraction and Evaluation
Extract Particles: Use the trained model to pick particles from the entire dataset of raw

micrographs with topaz extract.

Thresholding: Experiment with different score thresholds to generate a final particle set. Use

the topaz precision_recall_curve to guide your choice.[7]

Inspect Picks: Visually inspect the picked particles on a subset of micrographs to ensure the

quality of the picking.

Downstream Processing: Proceed with the extracted and curated particle set for further 2D

and 3D classification and refinement.

Visualizations
The following diagrams illustrate key workflows and logical relationships in the Topaz
optimization process.
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Caption: The overall experimental workflow for Topaz particle picking.
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Caption: A logical diagram for troubleshooting common Topaz issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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